(5-Fluorobenzofur-7-yl)oxoacetic acid ethyl ester

• Molecular Formula: C12H9FO4
• Molecular Weight: 236.19 g/mol
• IUPAC Name: ethyl 2-(5-fluoro-1-benzofuran-7-yl)-2-oxoacetate
• InChI: InChI=1S/C12H9FO4/c1-2-16-12(15)10(14)9-6-8(13)5-7-3-4-17-11(7)9/h3-6H,2H2,1H3
• InChI Key: AXNWBUWVWFZAQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=C2C(=CC(=C1)F)C=CO2

Description

(5-Fluorobenzofur-7-yl)oxoacetic acid ethyl ester is a useful research compound. Its molecular formula is C12H9FO4 and its molecular weight is 236.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Dissolve 7-bromo-5-fluorobenzofuran (2 g, 9.3 mmol) in 5 ml tetrahydrofuran under nitrogen. Add magnesium turnings (0.25 g, 1.1 equivalents) and heat to reflux to facilitate Grignard formation. In a separate flask place diethyl oxalate (1.3 mL, 2 equivalents) in 3 mL tetrahydrofuran, and cool to 0° C. under nitrogen. When Grignard formulation is complete, add via canula to the diethyl oxalate solution. Stir the reaction for 2-4 hours while slowly warming to 20° C. Extract with diethyl ether. Wash organic layer with brine. Dry over magnesium sulfate, filter and concentrate to a light yellow oil. Purifacation by column chromatography (4:1 hexanes:ethyl acetate) affords 1.74 g (79%) of an oil which solidifies upon standing. MS (ES, m/z): 237.0 (M+1).

Synthesis routes and methods II

Procedure details

A mixture of 1.01 gm (4.72 mMol) 5-fluoro-7-bromobenzofuran, 0.15 gm (6.14 mMol) magnesium(0), and 2 drops of 1,2-dibromoethane in 1 mL diethyl ether was stirred at room temperature until initiation of the Grignard formation had occurred (about 5–10 minutes). The mixture was then diluted with 8 mL of diethyl ether and heated at reflux for 30 minutes. This mixture was then added dropwise to a solution of 1.38 gm (9.44 mMol) diethyl oxalate in 3 mL tetrahydrofuran at −10° C. Once the addition was complete the reaction mixture was allowed to warm to room temperature and was then stirred at room temperature for 30 minutes. The reaction mixture was diluted with 20 volumes of ethyl acetate and was washed sequentially with 1N hydrochloric acid, water, and saturated aqueous sodium chloride. The remaining organics were concentrated under reduced pressure. The residue was subjected to flash silica gel chromatography, eluting with hexane containing 30% ethyl acetate. Fractions containing the desired product were combined and concentrated under reduced pressure to provide 0.894 gm (80%) of the desired compound.